| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22612-100 mg |
Afatinib |
850140-72-6 | 100mg |
$150.0 | 2022-02-28 | ||
| DC Chemicals | DC22612-250 mg |
Afatinib |
850140-72-6 | 250mg |
$300.0 | 2022-02-28 | ||
| DC Chemicals | DC22612-1 g |
Afatinib |
850140-72-6 | 1g |
$600.0 | 2022-02-28 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2870-50MG |
Afatinib |
850140-72-6 | >97.0%(HPLC)(N) | 50mg |
¥190.00 | 2024-04-15 | |
| TRC | A355300-25mg |
Afatinib |
850140-72-6 | 25mg |
$ 68.00 | 2023-09-09 | ||
| TRC | A355300-100mg |
Afatinib |
850140-72-6 | 100mg |
$ 125.00 | 2023-09-09 | ||
| TRC | A355300-250mg |
Afatinib |
850140-72-6 | 250mg |
$ 201.00 | 2023-09-09 | ||
| TRC | A355300-500mg |
Afatinib |
850140-72-6 | 500mg |
$ 334.00 | 2023-04-19 | ||
| S e l l e c k ZHONG GUO | S1011-10mM (1mL in DMSO) |
Afatinib |
850140-72-6 | 99.98% | 10mM (1mL in DMSO) |
¥712.53 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1011-5mg |
Afatinib |
850140-72-6 | 99.98% | 5mg |
￥573.3 | 2025-03-20 |
Afatinib, a potent and selective inhibitor, is a critical compound in the realm of targeted cancer therapy. With the CAS number 850140-72-6, this molecule has garnered significant attention for its role in treating various forms of cancer, particularly non-small cell lung cancer (NSCLC). The pharmacological properties of Afatinib have been extensively studied, leading to a deeper understanding of its mechanisms of action and therapeutic applications.
The development of Afatinib represents a significant advancement in the field of molecular oncology. As a member of the tyrosine kinase inhibitor (TKI) class, Afatinib targets specific enzymes involved in cancer cell proliferation and survival. Its ability to inhibit the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) has made it a cornerstone in the treatment of EGFR-mutated NSCLC. The compound's design allows for high selectivity, minimizing off-target effects and improving patient outcomes.
Recent studies have highlighted the efficacy of Afatinib in clinical trials, demonstrating its potential to extend survival rates and improve quality of life for patients with advanced NSCLC. The drug's ability to block ligand binding and receptor dimerization has been pivotal in disrupting downstream signaling pathways that drive tumor growth. This mechanism has not only shown promise in preclinical models but has also translated into tangible benefits for patients in clinical settings.
The pharmacokinetic profile of Afatinib is another area of interest. Its oral bioavailability and long half-life allow for once-daily dosing, enhancing patient compliance. Additionally, research into optimizing dosing regimens and combination therapies has expanded the therapeutic landscape for Afatinib. For instance, combining Afatinib with other targeted agents or immunotherapy has shown synergistic effects, potentially overcoming resistance mechanisms that may arise during treatment.
Advances in genomic testing have further refined the use of Afatinib. By identifying specific genetic mutations associated with EGFR and HER2 overexpression, clinicians can tailor treatment plans to individual patients. This personalized approach has improved response rates and reduced treatment-related toxicities. Moreover, ongoing research into biomarkers predictive of response or resistance continues to evolve, offering new insights into how Afatinib can be best utilized in clinical practice.
The safety profile of Afatinib is another critical consideration. While generally well-tolerated, common side effects include skin reactions, diarrhea, and paronychia. However, with proper management strategies, these adverse effects can be mitigated. Clinical guidelines emphasize the importance of monitoring patients closely during treatment to ensure optimal outcomes. This includes regular assessment of skin health and gastrointestinal function.
In conclusion, Afatinib stands as a pivotal therapeutic agent in modern oncology. Its development underscores the importance of targeted therapy in addressing the heterogeneity of cancer. As research progresses, new applications and combination strategies are likely to emerge, further solidifying its role in comprehensive cancer management. The continued investigation into Afatinib's mechanisms and applications promises to yield even more effective treatments for patients worldwide.
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